Cas no 861239-04-5 (2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 861239-04-5
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• MDL: MFCD03422614
• CID: 4717794
• Update Time: 2025-06-15

2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• BBL037591
• STK502466
• R7432
• 2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• MDL： MFCD03422614
• Inchi： 1S/C16H18N2O2S/c1-20-11-6-4-5-10(9-11)18-16(19)14-12-7-2-3-8-13(12)21-15(14)17/h4-6,9H,2-3,7-8,17H2,1H3,(H,18,19)
• InChI Key： QFNPOLNDQKHYKI-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2C=CC=C(C=2)OC)=O)C2=C1CCCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Topological Polar Surface Area: 92.6

Additional information on 2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 861239-04-5)

2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 861239-04-5, belongs to the benzothiophene class of heterocyclic compounds, which are widely recognized for their role in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an amino group, a methoxy-substituted phenyl ring, and a carboxamide moiety, makes this molecule a promising candidate for further investigation in various therapeutic applications.

The benzothiophene core is a key structural feature that contributes to the compound's pharmacological properties. Benzothiophenes are known for their stability and ability to interact with biological targets such as enzymes and receptors. In recent years, derivatives of benzothiophene have been extensively studied for their potential in treating a range of diseases, including cancer, neurological disorders, and infectious diseases. The specific substitution pattern in 2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide may enhance its binding affinity to certain biological targets, making it a valuable scaffold for drug development.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The tetrahydro-1-benzothiophene ring system provides a flexible scaffold that can be modified to create novel molecules with enhanced pharmacological properties. Researchers have been particularly interested in exploring the effects of different substituents on the benzothiophene core to optimize bioavailability and target specificity. The 3-methoxyphenyl group in particular is known to influence electronic properties and metabolic stability, making it a critical factor in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide for potential therapeutic applications. Molecular docking studies have shown that this compound may interact with various biological targets, including kinases and transcription factors involved in disease pathways. These findings suggest that further exploration of its pharmacological profile could lead to the discovery of new treatments for challenging conditions.

The synthesis of 2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and optimization to achieve high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to streamline the process. These approaches not only improve efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

In addition to its potential as a drug intermediate, 2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has shown promise in preclinical studies as a tool compound for understanding disease mechanisms. Researchers are investigating its effects on cellular pathways relevant to inflammation and neurodegeneration. By studying how this compound interacts with biological systems at the molecular level, scientists can gain insights into disease progression and identify new therapeutic strategies.

The development of novel pharmaceuticals often involves a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology. The study of 2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide exemplifies this collaborative effort. Chemists design and synthesize new molecules based on structural principles derived from existing knowledge of bioactive compounds. Biologists then test these compounds in vitro and in vivo to assess their efficacy and safety profiles. This iterative process is essential for translating laboratory discoveries into viable treatments for patients.

As research continues to uncover new applications for 2-Amino-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, it is likely that this compound will play an increasingly important role in pharmaceutical development. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. By leveraging advances in synthetic chemistry and computational biology, 2-Amino-N-(3-methoxyphenyl)-4